Cas no 131020-42-3 (4,5,6,7-tetrahydro-2-methyl-1H-Benzimidazole-6-carboxylic acid methyl ester)

• Product Name: 4,5,6,7-tetrahydro-2-methyl-1H-Benzimidazole-6-carboxylic acid methyl ester
• CAS No: 131020-42-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 1104404
• PubChem ID: 10797890
• Update Time: 2025-09-27

4,5,6,7-tetrahydro-2-methyl-1H-Benzimidazole-6-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-2-methyl-1H-Benzimidazole-6-carboxylic acid methyl ester
• CS-0092010
• 131020-42-3
• QESIQRNNBMQYEM-UHFFFAOYSA-N
• Methyl 2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazole-6-carboxylate
• methyl 2-methyl-4,5,6,7-tetrahydrobenzimidazole-5-carboxylate
• methyl 2-methyl-4,5,6,7-tetrahydro-3H-benzimidazole-5-carboxylate
• SCHEMBL7332667

• Inchi： 1S/C10H14N2O2/c1-6-11-8-4-3-7(10(13)14-2)5-9(8)12-6/h7H,3-5H2,1-2H3,(H,11,12)
• InChI Key： QESIQRNNBMQYEM-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2=C(CC1)N=C(C)N2)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Additional information on 4,5,6,7-tetrahydro-2-methyl-1H-Benzimidazole-6-carboxylic acid methyl ester

4,5,6,7-Tetrahydro-2-methyl-1H-benzimidazole-6-carboxylic acid methyl ester: A Comprehensive Overview

The compound with CAS No. 131020-42-3, commonly referred to as 4,5,6,7-tetrahydro-2-methyl-1H-benzimidazole-6-carboxylic acid methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse biological activities and applications in drug design. The benzimidazole core structure is particularly interesting due to its ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed a variety of strategies, including multi-component reactions and catalytic processes, to construct the benzimidazole framework. These methods not only enhance the scalability of the synthesis but also improve the overall yield and purity of the product. For instance, a study published in *Organic Process Research & Development* highlighted the use of microwave-assisted synthesis to prepare this compound, demonstrating its potential for industrial applications.

The methyl ester functionality in this compound plays a crucial role in its chemical properties and biological activity. Ester groups are known to enhance the lipophilicity of molecules, which can improve their absorption and bioavailability when used as drug candidates. In a recent study published in *Journal of Medicinal Chemistry*, this compound was evaluated for its potential as an anti-inflammatory agent. The results indicated that the methyl ester group significantly contributed to its anti-inflammatory activity by modulating key inflammatory pathways.

Beyond its pharmacological applications, this compound has also been explored in materials science. The benzimidazole moiety is known for its aromaticity and conjugation properties, making it suitable for applications in organic electronics. A research article in *Advanced Materials* reported on the use of this compound as a building block for constructing novel π-conjugated materials with potential applications in organic light-emitting diodes (OLEDs). The study demonstrated that the incorporation of this compound into OLED structures improved their efficiency and stability.

In terms of structural characterization, modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the identity and purity of this compound. A detailed analysis published in *Analytical Chemistry* utilized high-resolution mass spectrometry (HRMS) to confirm the molecular formula and molecular weight of 4,5,6,7-tetrahydro-2-methyl-1H-benzimidazole-6-carboxylic acid methyl ester, ensuring its reliability for further studies.

Looking ahead, the versatility of this compound suggests that it will continue to be a focal point in both academic and industrial research. Its unique combination of structural features makes it an ideal candidate for exploring new therapeutic targets and material applications. As research progresses, it is anticipated that novel insights into its biological mechanisms and chemical properties will further expand its utility across diverse fields.